Cas no 31367-09-6 (N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide)
![N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide structure](https://www.kuujia.com/scimg/cas/31367-09-6x500.png)
31367-09-6 structure
Product name:N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide
N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide
- DTXSID10784001
- 31367-09-6
-
- Inchi： InChI=1S/C13H11NO3S/c15-13-9-5-4-6-11(13)10-14-18(16,17)12-7-2-1-3-8-12/h1-10,15H
- InChI Key： NTRJLKWRCHFTBA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 261.04596439Da
- Monoisotopic Mass: 261.04596439Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 75.1Ų
- XLogP3: 2.7
N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide Related Literature
-
Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
-
Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
31367-09-6 (N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonamide) Related Products
- 886921-19-3(2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide)
- 941959-10-0(N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide)
- 1261674-10-5(5'-Fluoro-2'-methoxy-2,4,5-trichlorobiphenyl)
- 2172061-72-0(3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid)
- 5545-54-0(Z-Tyr(tBu)-OH)
- 1021210-57-0(8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)
- 1421453-08-8(N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(naphthalen-2-yloxy)acetamide)
- 1805280-43-6(Methyl 5-(aminomethyl)-4-(difluoromethyl)pyridine-2-carboxylate)
- 1036-72-2(5,7-Dimethoxyflavanone)
- 1183888-56-3(1-[(2,4-Difluorophenyl)methyl]-1,4-diazepane)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
